Ammonium iron tetrachloride

• CAS No.: 24411-12-9
• Molecular Formula: Cl4FeH4N
• Molecular Weight: 215.7 g/mol
• IUPAC Name: azanium;iron(3+);tetrachloride
• InChI: InChI=1S/4ClH.Fe.H3N/h4*1H;;1H3/q;;;;+3;/p-3
• InChI Key: QLGCEAZZWDUTTM-UHFFFAOYSA-K
• SMILES: [NH4+].[Cl-].[Cl-].[Cl-].[Cl-].[Fe+3]

Description

Ammonium iron tetrachloride, with the general formula (NH₄)₂[FeCl₄], is an inorganic salt comprising ammonium cations (NH₄⁺) and a tetrachloroferrate(II) anion ([FeCl₄]²⁻). This compound typically crystallizes in a tetrahedral geometry, where the Fe²⁺ center is coordinated by four chloride ligands in a high-spin configuration . It is synthesized via reactions between ammonium chloride (NH₄Cl) and iron(II) chloride (FeCl₂) under controlled conditions. Applications include its use as a precursor in materials science and catalysis, though specific industrial uses are less documented compared to other metal chlorides.

Comparison with Similar Compounds

Tetramethylammonium Tetrachloroferrate(II) ([N(CH₃)₄]₂[FeCl₄])

• Structure : The tetramethylammonium cation ([N(CH₃)₄]⁺) is bulkier than NH₄⁺, leading to distinct crystal packing. The [FeCl₄]²⁻ anion retains a tetrahedral geometry, but Fe–Cl bond lengths differ slightly (e.g., 2.23–2.29 Å for Fe²⁺ vs. 2.15–2.20 Å for Fe³⁺ in analogous compounds) .
• Applications : Primarily studied for its magnetic properties due to the high-spin Fe²⁺ center, which contrasts with NH₄⁺ salts that may prioritize thermal stability .
• Thermal Behavior : Larger organic cations like [N(CH₃)₄]⁺ reduce lattice stability, making the compound more prone to decomposition at lower temperatures compared to (NH₄)₂[FeCl₄] .

Ammonium Tetrachloroplatinate(II) ((NH₄)₂[PtCl₄])

• Structure : The [PtCl₄]²⁻ anion adopts a square-planar geometry, contrasting with the tetrahedral [FeCl₄]²⁻. Platinum’s higher atomic radius results in longer Pt–Cl bonds (~2.30 Å) compared to Fe–Cl (~2.25 Å) .
• Applications: Widely used in catalysis and electroplating, whereas iron analogs are less prevalent in these roles. Platinum’s inertness and redox activity make it superior for noble-metal applications .

Ferric Chloride (FeCl₃) and Its Ammonium Salts

• Structure : FeCl₃ forms a layered or dimeric structure in anhydrous form, while (NH₄)₂[FeCl₅] (if existing) would feature a five-coordinate geometry. Iron(III) chlorides are more oxidizing than Fe²⁺ systems .
• Applications : FeCl₃ is used in water treatment and etching, whereas ammonium iron chlorides are niche reagents. The NH₄⁺ in (NH₄)₂[FeCl₄] may enhance solubility in polar solvents compared to anhydrous FeCl₃ .

Titanium Tetrachloride (TiCl₄) and Ammonium Double Salts

• Structure : TiCl₄ is a covalent liquid, but its reaction with NH₄Cl forms double salts like (NH₄)₂[TiCl₆]. The octahedral [TiCl₆]²⁻ anion contrasts with tetrahedral [FeCl₄]²⁻, reflecting Ti⁴⁺’s smaller size and higher charge .
• Reactivity : TiCl₄ is highly moisture-sensitive, releasing HCl gas, while (NH₄)₂[FeCl₄] is more stable under ambient conditions .

Data Table: Key Properties of Selected Compounds

Compound	Formula	Geometry	Bond Length (M–Cl, Å)	Applications	Thermal Stability
Ammonium iron tetrachloride	(NH₄)₂[FeCl₄]	Tetrahedral	2.23–2.29	Precursor, catalysis	Moderate
Tetramethylammonium [FeCl₄]	[N(CH₃)₄]₂[FeCl₄]	Tetrahedral	2.25–2.30	Magnetic studies	Low
Ammonium tetrachloroplatinate	(NH₄)₂[PtCl₄]	Square-planar	2.30–2.35	Catalysis, electroplating	High
Titanium tetrachloride	TiCl₄	Covalent liquid	2.18–2.22	Polymer catalysts, smoke screens	Low

Research Findings and Trends

• Structural Insights : High-spin Fe²⁺ in [FeCl₄]²⁻ results in longer bond lengths than low-spin analogs. Cation size (e.g., NH₄⁺ vs. [N(CH₃)₄]⁺) influences lattice energy and stability .
• Toxicity : this compound is less hazardous than volatile chlorides like CCl₄ or TiCl₄, which require stringent handling .
• Synthetic Methods : Most tetrachlorometallates are prepared by mixing metal chlorides with ammonium salts in stoichiometric ratios, often under inert conditions .